Cas no 62078-12-0 (Ligolide)
Ligolide structure
Product Name:Ligolide
CAS No:62078-12-0
MF:C16H22O4
MW:278.343485355377
CID:2021536
Update Time:2025-04-21
Ligolide Chemical and Physical Properties
Names and Identifiers
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- Ligolide
- (4S)-4a,5,6,7,8,8a-Hexahydro-8aβ-hydroxy-4β-methoxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
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- Inchi: 1S/C16H22O4/c1-9-6-5-7-16(18)8-11-12(10(2)14(17)20-11)13(19-4)15(9,16)3/h8-9,13,18H,5-7H2,1-4H3
- InChI Key: NWIQYROLUSXJOB-UHFFFAOYSA-N
- SMILES: COC1C2(C(CCCC2C)(O)C=C2C1=C(C(O2)=O)C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 2.045
Ligolide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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